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Compound of Interest

Compound Name: Sorbitan monooctadecanoate

Cat. No.: B8771408

An In-depth Technical Guide to the Physicochemical Properties of Sorbitan
Monooctadecanoate

Introduction

Sorbitan monooctadecanoate, also known as sorbitan monostearate or Span 60, is a non-
ionic surfactant widely utilized across the pharmaceutical, cosmetic, and food industries.[1][2]
[3] Its amphiphilic nature, possessing both a hydrophilic sorbitan head and a lipophilic stearate
tail, allows it to function effectively as an emulsifier, stabilizer, and dispersing agent.[1][2] This
guide provides a comprehensive overview of the core physicochemical properties of Sorbitan
monooctadecanoate, complete with quantitative data, experimental protocols, and logical
workflows to support researchers, scientists, and drug development professionals in its
application.

Chemical Identity and Structure

Sorbitan monooctadecanoate is a mixture of the partial esters of sorbitol and its mono- and
dianhydrides with edible commercial stearic acid.[4] The synthesis typically involves the
esterification of sorbitol with stearic acid.[1]

Quantitative Physicochemical Data

The key physicochemical properties of Sorbitan monooctadecanoate are summarized in the
tables below for easy reference and comparison.
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Table 1: General Physicochemical Properties

Property Value References
Molecular Formula C24H4606 [21[31[5]
Molecular Weight 430.62 g/mol [3][6]
White to tan waxy solid;
Appearance cream-colored to light yellow [31[5]
waxy solid or powder.
Odor Slight, characteristic odor. [41517]
Taste Bland. [51[7]
Melting Point 49-65 °C [518]
Boiling Point Decomposes before boiling. [3]
Density ~1.0 g/lcm3 at 25 °C [5]
Vapor Pressure 8.11 x 1071 mmHg at 25°C [7]
Table 2: Solubility Characteristics
Solvent Solubility References
Insoluble in cold water;
Water _ . [31[41[7]
dispersible in warm water.
Ethanol Soluble (50 mg/ml). [51[7]
Isopropanol Soluble. [51[7]
Mineral Oll Soluble. [51[7]
Vegetable Oil Soluble. [51[7]
Soluble above its melting
Toluene _ [4]
point.
Soluble above its melting
Ether ) [4]
point.
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Table 3: Surfactant and Quality Control Parameters

Parameter Value Range References
HLB Value ~4.7 [11[3][7]
Acid Value 5-10 mg KOH/g [41[5]1[8]
Saponification Value 147 - 157 mg KOH/g [4115118]
Hydroxyl Value 235 - 260 mg KOH/g [4105119]

Synthesis Pathway

Sorbitan monooctadecanoate is primarily synthesized through the esterification of sorbitol
with stearic acid. The industrial production predominantly utilizes a two-step process which
involves the intramolecular dehydration of sorbitol to form sorbitan, followed by the
esterification of sorbitan with stearic acid.[1][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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